Cas no 4901-19-3 (1,3-Dithiane-2-carboxylic acid, 2-methyl-)

• Product Name: 1,3-Dithiane-2-carboxylic acid, 2-methyl-
• CAS No: 4901-19-3
• MF: C₆H₁₀O₂S₂
• MW: 178.272399425507
• CID: 4003614
• PubChem ID: 12605505
• Update Time: 2025-10-29

1,3-Dithiane-2-carboxylic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane-2-carboxylic acid, 2-methyl-
• 2-methyl-1,3-dithiane-2-carboxylic acid
• ACXLONBAKWHVFB-UHFFFAOYSA-N
• AT40245
• SCHEMBL7573395
• 4901-19-3
• EN300-7648917
• Z1262514536

• Inchi： 1S/C6H10O2S2/c1-6(5(7)8)9-3-2-4-10-6/h2-4H2,1H3,(H,7,8)
• InChI Key： ACXLONBAKWHVFB-UHFFFAOYSA-N
• SMILES： S1CCCSC1(C(=O)O)C

Computed Properties

• Exact Mass: 178.01222190g/mol
• Monoisotopic Mass: 178.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals

Additional information on 1,3-Dithiane-2-carboxylic acid, 2-methyl-

Comprehensive Guide to 1,3-Dithiane-2-carboxylic acid, 2-methyl- (CAS No. 4901-19-3): Properties, Applications, and Innovations

1,3-Dithiane-2-carboxylic acid, 2-methyl- (CAS No. 4901-19-3) is a specialized organic compound with a unique molecular structure that combines a dithiane ring and a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The presence of the 2-methyl substituent further enhances its stability and selectivity in synthetic applications, making it a valuable intermediate in modern organic chemistry.

In recent years, the demand for 1,3-Dithiane-2-carboxylic acid derivatives has surged, driven by their role in developing chiral auxiliaries and asymmetric synthesis. Researchers are particularly interested in its ability to form stable thioketals, which are critical for protecting carbonyl groups in multi-step reactions. This property aligns with the growing trend of green chemistry, where efficient and sustainable synthetic routes are prioritized. The compound’s compatibility with catalytic systems and biocompatible solvents further underscores its relevance in eco-friendly methodologies.

From an industrial perspective, CAS No. 4901-19-3 is often utilized in the production of fine chemicals and active pharmaceutical ingredients (APIs). Its structural features enable the construction of heterocyclic scaffolds, which are prevalent in drugs targeting neurological and metabolic disorders. For instance, analogs of this compound have been explored in the synthesis of GABA receptor modulators, addressing the rising global focus on mental health therapeutics. Additionally, its application in crop protection agents highlights its agrochemical significance, particularly in developing low-residue pesticides.

The analytical characterization of 2-methyl-1,3-dithiane-2-carboxylic acid involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its high purity and stereochemical integrity, which are essential for regulatory compliance in pharmaceutical manufacturing. Recent studies have also investigated its solid-state properties, including polymorphism and solubility profiles, to optimize formulation processes—a topic frequently searched in drug development forums.

Innovations in flow chemistry and continuous manufacturing have further elevated the utility of this compound. By integrating microreactor technology, researchers achieve higher yields and reduced waste generation, aligning with the principles of circular economy. Such advancements are often highlighted in patent literature and academic publications, reflecting the compound’s strategic importance in industrial R&D.

In summary, 1,3-Dithiane-2-carboxylic acid, 2-methyl- (CAS No. 4901-19-3) represents a convergence of synthetic versatility and sustainability. Its applications span from medicinal chemistry to material science, resonating with contemporary trends like precision synthesis and environmental stewardship. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing challenges across multiple scientific domains.